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Compound of Interest

Compound Name: Fenamiphos sulfone

Cat. No.: B133125

This guide provides a detailed overview of the physical properties of Fenamiphos sulfone, a
significant metabolite of the nematicide Fenamiphos. The information is tailored for
researchers, scientists, and professionals in drug development, presenting key data,
experimental methodologies, and logical workflows to support further research and application.

Physical Properties of Fenamiphos Sulfone

Fenamiphos sulfone, with the CAS number 31972-44-8, is a sulfonic acid derivative.[1][2] Its
molecular formula is C13H22NO5PS, and it has a molecular weight of 335.36 g/mol .[1][2][3][4]
The physical characteristics of this compound are crucial for its handling, analysis, and
understanding its environmental fate.

Data Presentation

The known melting and boiling points of Fenamiphos sulfone are summarized in the table
below for clear reference.

Physical Property Value Notes
Melting Point 84-86 °C
Boiling Point 456.7 £55.0 °C Predicted value

Data sourced from ChemicalBook and AccuStandard.[1][3]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b133125?utm_src=pdf-interest
https://www.benchchem.com/product/b133125?utm_src=pdf-body
https://www.benchchem.com/product/b133125?utm_src=pdf-body
https://www.benchchem.com/product/b133125?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB9131361_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Fenamiphos-sulfone
https://m.chemicalbook.com/ProductChemicalPropertiesCB9131361_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Fenamiphos-sulfone
https://www.accustandard.com/prod0007497.html
https://www.scbt.com/p/fenamiphos-sulfone-31972-44-8
https://www.benchchem.com/product/b133125?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB9131361_EN.htm
https://www.accustandard.com/prod0007497.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

While specific experimental protocols for the determination of Fenamiphos sulfone's physical
properties are not detailed in the provided search results, a general methodology for
determining the melting point of a solid organic compound is described below. This standard
procedure is widely applicable in chemical research.

Melting Point Determination Protocol

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
state. It is a key indicator of a substance's purity.

Apparatus:

Melting point apparatus (e.g., DigiMelt)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

The sample of Fenhamiphos sulfone
Procedure:

e Sample Preparation: A small amount of the crystalline sample is placed in a mortar and finely
ground with a pestle. This ensures uniform heating.[5]

o Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered
sample. The tube is then tapped gently on a hard surface to pack the powder into the sealed
end.[5][6] The sample height in the tube should be minimal (e.g., 1/16 inch) for accurate
measurement.[5]

o Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting
point apparatus.[5]
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o Approximate Melting Point Determination (if unknown): A rapid heating ramp (10-20 °C per
minute) is used to get a preliminary, approximate melting range.[5]

e Accurate Melting Point Determination: A new sample is prepared and the apparatus is
heated to a temperature about 5-10 °C below the approximate melting point. The heating
rate is then slowed to about 2 °C per minute.[5]

o Observation: The temperature at which the substance first begins to melt (T1) and the
temperature at which it has completely melted (T2) are recorded.[7] The melting point is
reported as the range between T1 and T2.

Logical Workflow Visualization

The following diagram illustrates a general workflow for the characterization of the physical
properties of a chemical compound like Fenamiphos sulfone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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